BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Sonogashira Coupling Featuring 3-Ethynyl-6-
methylpyridazine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethynyl-6-methylpyridazine

Cat. No.: B1338754

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis,
enabling the formation of carbon-carbon bonds between sp-hybridized carbons of terminal
alkynes and sp?-hybridized carbons of aryl or vinyl halides.[1][2] This powerful transformation,
typically catalyzed by a combination of palladium and copper complexes, is instrumental in the
synthesis of complex molecules, including pharmaceuticals, natural products, and advanced
organic materials.[1] The reaction generally proceeds under mild conditions, often at room
temperature, and is compatible with a wide range of functional groups, making it a versatile tool
in medicinal chemistry and drug discovery.[1]

This document provides detailed application notes and a generalized experimental protocol for
the Sonogashira coupling of 3-Ethynyl-6-methylpyridazine with various aryl or vinyl halides.
While specific literature examples detailing the use of 3-Ethynyl-6-methylpyridazine as the
alkyne component are not readily available, the provided protocol is based on well-established
procedures for the Sonogashira coupling of other nitrogen-containing heterocycles and terminal
alkynes.

Reagent Profile: 3-Ethynyl-6-methylpyridazine
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IUPAC Name: 3-Ethynyl-6-methylpyridazine

CAS Number: 77778-20-2

Molecular Formula: C7HsN-2

Molecular Weight: 118.14 g/mol

Structure: ».Chemical structure of 3-Ethynyl-6-methylpyridazine

3-Ethynyl-6-methylpyridazine is a terminal alkyne featuring a pyridazine core, a Six-
membered aromatic ring with two adjacent nitrogen atoms. This heterocyclic motif is a common
scaffold in many biologically active compounds. The terminal alkyne group serves as a
versatile handle for the introduction of various substituents via the Sonogashira coupling,
allowing for the rapid generation of diverse molecular libraries for screening and lead
optimization in drug discovery programs.

General Sonogashira Coupling Reaction

The general scheme for the Sonogashira coupling of 3-Ethynyl-6-methylpyridazine with an
aryl or vinyl halide (R-X) is depicted below:
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Palladium Cycle
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Copper Cycle

H-C=C-Het

+ Cu(I), Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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